2-[N-(4-CHLOROPHENYL)4-METHOXYBENZENESULFONAMIDO]-N-[(OXOLAN-2-YL)METHYL]ACETAMIDE

• Molecular Formula: C20H23ClN2O5S
• Molecular Weight: 438.9 g/mol
• IUPAC Name: 2-(4-chloro-N-(4-methoxyphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H23ClN2O5S/c1-27-17-8-10-19(11-9-17)29(25,26)23(16-6-4-15(21)5-7-16)14-20(24)22-13-18-3-2-12-28-18/h4-11,18H,2-3,12-14H2,1H3,(H,22,24)
• InChI Key: KNZUXAHTPAWYTF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2CCCO2)C3=CC=C(C=C3)Cl

Description

2-[N-(4-CHLOROPHENYL)4-METHOXYBENZENESULFONAMIDO]-N-[(OXOLAN-2-YL)METHYL]ACETAMIDE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of 2-[N-(4-CHLOROPHENYL)4-METHOXYBENZENESULFONAMIDO]-N-[(OXOLAN-2-YL)METHYL]ACETAMIDE involves multiple steps. The initial step typically includes the preparation of the sulfonyl chloride derivative, followed by its reaction with an aniline derivative. The final step involves the introduction of the tetrahydro-2-furanylmethyl group under specific reaction conditions. Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[N-(4-CHLOROPHENYL)4-METHOXYBENZENESULFONAMIDO]-N-[(OXOLAN-2-YL)METHYL]ACETAMIDE has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme inhibition or protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar compounds include other sulfonyl aniline derivatives and furanylmethyl acetamides. What sets 2-[N-(4-CHLOROPHENYL)4-METHOXYBENZENESULFONAMIDO]-N-[(OXOLAN-2-YL)METHYL]ACETAMIDE apart is its unique combination of functional groups, which may confer specific properties and activities not found in other compounds.